Cas no 923231-84-9 (5-(cyclopentylmethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(cyclopentylmethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 923231-84-9
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• CID: 6797675
• PubChem ID: 16227598
• Update Time: 2025-06-11

5-(cyclopentylmethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-(cyclopentylmethyl)-1,2-dihydro-
• AB00985164-01
• EN300-26412
• 923231-84-9
• 5-(cyclopentylmethyl)-4H-1,2,4-triazole-3-thiol
• 5-(cyclopentylmethyl)-2,3-dihydro-1H-1,2,4-triazole-3-thione
• MFCD08691332
• AKOS009107284
• G26974

• Inchi： 1S/C8H13N3S/c12-8-9-7(10-11-8)5-6-3-1-2-4-6/h6H,1-5H2,(H2,9,10,11,12)
• InChI Key： OKPZPUDCOXPTPB-UHFFFAOYSA-N
• SMILES： S=C1NNC(CC2CCCC2)=N1

Computed Properties

• Exact Mass: 183.08301860g/mol
• Monoisotopic Mass: 183.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.5Ų

Additional information on 5-(cyclopentylmethyl)-4H-1,2,4-triazole-3-thiol

Introduction to 5-(cyclopentylmethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 923231-84-9)

5-(cyclopentylmethyl)-4H-1,2,4-triazole-3-thiol, with the CAS number 923231-84-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structure of 5-(cyclopentylmethyl)-4H-1,2,4-triazole-3-thiol makes it a promising candidate for various therapeutic applications.

The chemical structure of 5-(cyclopentylmethyl)-4H-1,2,4-triazole-3-thiol consists of a triazole ring substituted with a cyclopentylmethyl group and a thiol functional group. The triazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one carbon atom. The presence of the thiol group imparts additional reactivity and biological activity to the molecule. The cyclopentylmethyl substituent adds steric bulk and hydrophobicity, which can influence the compound's pharmacokinetic properties and binding affinity to biological targets.

Recent studies have highlighted the potential of 5-(cyclopentylmethyl)-4H-1,2,4-triazole-3-thiol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 5-(cyclopentylmethyl)-4H-1,2,4-triazole-3-thiol has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through the inhibition of viral proteases and other critical viral enzymes.

The anti-inflammatory properties of 5-(cyclopentylmethyl)-4H-1,2,4-triazole-3-thiol have also been explored. Research conducted by a team at the University of California has shown that this compound can effectively reduce inflammation in both in vitro and in vivo models. The mechanism involves the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, as well as the modulation of signaling pathways involved in inflammation.

In terms of drug development, 5-(cyclopentylmethyl)-4H-1,2,4-triazole-3-thiol has shown promising results in preclinical studies. Its favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, makes it an attractive candidate for further development. Several pharmaceutical companies are currently investigating this compound for its potential use in treating various diseases.

The synthesis of 5-(cyclopentylmethyl)-4H-1,2,4-triazole-3-thiol can be achieved through a series of well-established chemical reactions. One common synthetic route involves the reaction of 5-bromomethyl-cyclopentane with 3-aminothiophenol followed by cyclization to form the triazole ring. This synthetic method provides high yields and purity, making it suitable for large-scale production.

In conclusion, 5-(cyclopentylmethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 923231-84-9) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this promising compound.